molecular formula C12H19NO3S2 B7595556 N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide

Cat. No. B7595556
M. Wt: 289.4 g/mol
InChI Key: IYSFSILSTZOERN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide, also known as HCT-1026, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of sulfonamide drugs and has been found to have potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. It has also been found to modulate the immune system and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines and chemokines in the body. It has also been found to inhibit the growth and proliferation of cancer cells. Additionally, it has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide in lab experiments include its potential therapeutic applications, its ability to modulate the immune system, and its anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide. These include further studies to understand its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for the treatment of cancer. Additionally, there is a need for further studies to assess its safety and toxicity in humans.
In conclusion, this compound is a chemical compound that has potential applications in the field of medicine. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. While further studies are needed to fully understand its mechanism of action and assess its safety and toxicity in humans, it has the potential to be a valuable therapeutic agent in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide involves the reaction of 2-hydroxycyclohexylmethylamine with 5-methylthiophene-2-sulfonyl chloride in the presence of a base. The resulting product is then purified to obtain this compound in its pure form.

Scientific Research Applications

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NO3S2/c1-9-6-7-12(17-9)18(15,16)13-8-10-4-2-3-5-11(10)14/h6-7,10-11,13-14H,2-5,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYSFSILSTZOERN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(S1)S(=O)(=O)NCC2CCCCC2O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19NO3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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